Cas no 866846-14-2 (1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide)

• Product Name: 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide
• CAS No: 866846-14-2
• MF: C₂₂H₂₂FN₃O₃S
• MW: 427.491787433624
• CID: 6070518
• PubChem ID: 5640115
• Update Time: 2025-05-24

1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[6-fluoro-3-[(4-methylphenyl)sulfonyl]-4-quinolinyl]-
• 1-[6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-yl]piperidine-4-carboxamide
• 1-[6-fluoro-3-(4-methylphenyl)sulfonylquinolin-4-yl]piperidine-4-carboxamide
• 866846-14-2
• AKOS001857976
• F1605-1135

• Inchi： 1S/C22H22FN3O3S/c1-14-2-5-17(6-3-14)30(28,29)20-13-25-19-7-4-16(23)12-18(19)21(20)26-10-8-15(9-11-26)22(24)27/h2-7,12-13,15H,8-11H2,1H3,(H2,24,27)
• InChI Key： FMXSVCJJYXAWCS-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2S(C2=CC=C(C)C=C2)(=O)=O)=CC=C(F)C=3)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 427.13659091g/mol
• Monoisotopic Mass: 427.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 702.6±60.0 °C(Predicted)
• pka: 16.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide

Introduction to 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide (CAS No. 866846-14-2)

1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide, identified by its CAS number 866846-14-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a quinoline core appended with a piperidine moiety, which is further functionalized with a fluoro group and a 4-methylbenzenesulfonyl substituent. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The quinoline scaffold is a well-established pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a fluoro group at the 6-position of the quinoline ring can enhance the metabolic stability and binding affinity of the molecule, while the presence of a 4-methylbenzenesulfonyl group at the 3-position introduces additional electronic and steric effects that can modulate biological activity.

The piperidine ring, another key structural element in this compound, is frequently employed in drug design due to its ability to enhance oral bioavailability and improve pharmacokinetic properties. Piperidine derivatives are known to exhibit a wide range of biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. The carboxamide functional group at the 4-position of the piperidine ring further contributes to the molecule's potential as a drug candidate by providing a site for further chemical modification and bioconjugation.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The combination of quantum mechanical calculations and molecular dynamics simulations has allowed for the optimization of key pharmacophoric features, including the positioning of the fluoro group and the 4-methylbenzenesulfonyl substituent relative to the quinoline core. These computational studies have highlighted the potential of 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide as a lead compound for further development.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays have shown promising activity against various targets relevant to human health. For instance, preliminary data suggest that this molecule may exhibit inhibitory effects on certain kinases, which are critical enzymes in cellular signaling pathways involved in cancer progression. Additionally, its interaction with other therapeutic targets has been explored, providing insights into its potential therapeutic applications.

The synthesis of 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in building the desired quinoline-piperidine core. Furthermore, advances in fluorination chemistry have enabled the introduction of fluorine atoms at specific positions with high precision.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence a molecule's pharmacokinetic properties by affecting its metabolic stability, lipophilicity, and binding affinity. In particular, C-F bonds are known for their strength and rigidity, which can enhance binding interactions with biological targets. The presence of a fluoro group at the 6-position of the quinoline ring in 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide is expected to contribute to its overall potency and selectivity.

One area where this compound shows particular promise is in oncology research. Cancer cells often exhibit dysregulated signaling pathways that can be targeted by small molecule inhibitors. The quinoline-piperidine scaffold has been explored for its potential to disrupt these pathways by inhibiting key enzymes involved in cell proliferation and survival. Preliminary studies using 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide have shown encouraging results in cell-based assays, suggesting its potential as an anticancer agent.

Another exciting application lies in neurology research. Piperidine derivatives are known to interact with various neurotransmitter receptors and ion channels, making them attractive candidates for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The unique combination of structural features in 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide may enable it to modulate these targets effectively.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. In this regard, 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide has shown promise in preliminary pharmacokinetic studies. Its favorable solubility profile and metabolic stability suggest that it may exhibit good oral bioavailability, which is crucial for clinical translation.

Future research directions include further optimization of this compound through structure-based drug design principles. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify analogs with enhanced potency and reduced side effects. Additionally, preclinical studies are planned to evaluate the safety and efficacy of 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylypipperidine -carboxamide in animal models before moving into human clinical trials.

The impact of fluorine-containing compounds on modern drug discovery cannot be ignored. Fluorine atoms have revolutionized many areas of medicinal chemistry by improving drug properties such as bioavailability and metabolic stability. The strategic use of fluorine has led to several FDA-approved drugs that incorporate fluorinated moieties into their structures. The incorporation of a fluoro group at the 6-position of the quinoline ring in 1 -6-fluoro -3-( 4 -methylbenzenesulfony l )quino lin - 4 -ylypipperid ine - 44 -carboxam ide is an example of how fluorine can be utilized to enhance therapeutic efficacy.

In conclusion,1 -6-fluoro -3-( 44 -methylb enz en es ulf on y l )quino lin -44 ylp iperid ine -44 carboxam ide (CAS No .86684614 -2 ) represents an exciting prospect i n pharma ceutical r esear ch . Its unique structural features , combi nation o f known pharma co phores , an d prelimi nary b i ological data sugg est s t hat i t holds great promise f or f urth er developme nt i n oncology an d neurology . With continued research an d optimization , thi s compoun d coul d emerge as an important therapeutic agent i n th e near future . p >